N-(2-methoxyethyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
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Description
N-(2-methoxyethyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C14H17N5O3S2 and its molecular weight is 367.44. The purity is usually 95%.
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Scientific Research Applications
Glutaminase Inhibition and Cancer Therapy
N-(2-methoxyethyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is explored in the context of cancer therapy, particularly as a glutaminase inhibitor. Studies have shown that certain analogs of this compound, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), exhibit potent inhibitory effects on kidney-type glutaminase (GLS). GLS plays a crucial role in cancer cell metabolism and proliferation, making its inhibition a promising therapeutic strategy. One such analog demonstrated similar potency to BPTES and improved solubility, also exhibiting significant anticancer activity in vitro and in animal models (Shukla et al., 2012).
Anticancer Activity
Compounds related to this compound have been synthesized and evaluated for their anticancer properties. These include derivatives that have shown potential in tumor inhibition and toxicity assessment in various cellular models. For example, certain derivatives were evaluated for their antitumor activity against different cancer cell lines, with some showing promising cytotoxic effects (Mohammadi-Farani et al., 2014).
Antimicrobial Applications
Several studies have focused on the antimicrobial applications of derivatives of this compound. These derivatives have been synthesized and tested for their antibacterial and antifungal activities. For instance, certain thiazolidin-4-one derivatives showed significant in vitro antibacterial activity against common pathogens like Staphylococcus aureus and Escherichia coli (Baviskar et al., 2013).
Antioxidant Properties
Research has also been conducted on the antioxidant properties of related compounds. For instance, novel derivatives were synthesized and evaluated for their antioxidant efficiency, contributing to the understanding of their potential use in preventing oxidative stress-related diseases (Al-Khazragie et al., 2022).
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O3S2/c1-22-8-7-15-11(20)9-23-14-19-18-13(24-14)17-12(21)16-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,15,20)(H2,16,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYABUVOGOBUOFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CSC1=NN=C(S1)NC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.